4-[[1-[(2-Fluorophenyl)methylsulfonyl]piperidin-3-yl]methoxy]pyridine

• IUPAC Name: 4-[[1-[(2-fluorophenyl)methylsulfonyl]piperidin-3-yl]methoxy]pyridine
• InChI: InChI=1S/C18H21FN2O3S/c19-18-6-2-1-5-16(18)14-25(22,23)21-11-3-4-15(12-21)13-24-17-7-9-20-10-8-17/h1-2,5-10,15H,3-4,11-14H2
• InChI Key: WFNSSMVRHIDANI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)CC2=CC=CC=C2F)COC3=CC=NC=C3
• Molecular Formula: C18H21FN2O3S
• Molecular Weight: 364.4 g/mol
• CAS No.: 2380039-84-7

Description

The compound is a complex organic molecule. Organic compounds like these are often used in various fields such as medicine, materials science, and biochemistry. They can have a wide range of properties and uses depending on their specific structure.

Synthesis Analysis

The synthesis of complex organic compounds often involves multiple steps and a variety of chemical reactions. For example, one common method used in organic synthesis is the protodeboronation of pinacol boronic esters. This process involves a radical approach and can be used for formal anti-Markovnikov alkene hydromethylation.

Molecular Structure Analysis

The molecular structure of an organic compound is determined by the arrangement of its atoms and the bonds between them. This structure can greatly influence the compound’s properties and behavior.

Chemical Reactions Analysis

Organic compounds can undergo a wide variety of chemical reactions. For example, the protodeboronation of pinacol boronic esters is a reaction that has been studied in the context of organic synthesis.

Physical and Chemical Properties Analysis

The physical and chemical properties of an organic compound are determined by its molecular structure. These properties can include things like melting point, boiling point, solubility, reactivity, and stability.

Mechanism of Action

The mechanism of action of an organic compound refers to how it interacts with other molecules at the atomic or molecular level. This can involve a variety of processes, such as binding to a specific receptor, inhibiting an enzyme, or undergoing a chemical reaction.

Safety and Hazards

The safety and hazards associated with an organic compound depend on its specific properties and uses. Some organic compounds can be hazardous due to their reactivity, toxicity, or other factors.

Future Directions

The future directions for research on a specific organic compound would depend on its properties, potential uses, and the current state of knowledge in the field.